![molecular formula C14H12FN5O2S B6529933 1-(4-fluorophenyl)-4-methoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide CAS No. 1019096-49-1](/img/structure/B6529933.png)
1-(4-fluorophenyl)-4-methoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide
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Overview
Description
1-(4-fluorophenyl)-4-methoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C14H12FN5O2S and its molecular weight is 333.34 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(4-fluorophenyl)-4-methoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide is 333.06957398 g/mol and the complexity rating of the compound is 424. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-(4-fluorophenyl)-4-methoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-fluorophenyl)-4-methoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
1,3,4-Thiadiazole derivatives, including the compound , have shown significant potential as anticancer agents . They have the ability to disrupt processes related to DNA replication, which allows them to inhibit the replication of both bacterial and cancer cells . For instance, a study found that a derivative of 1,3,4-thiadiazole induced growth inhibition followed by apoptosis in HepG2 cells .
Antimicrobial Activity
Thiadiazole derivatives have demonstrated antimicrobial properties . This suggests that the compound could potentially be used in the development of new antimicrobial agents.
Antifungal Activity
In addition to their antimicrobial properties, thiadiazole derivatives have also shown antifungal activity . This indicates potential applications in the treatment of fungal infections.
Antimycobacterial Activity
Thiadiazole derivatives have been found to possess antimycobacterial properties . This suggests potential use in the treatment of diseases caused by mycobacteria, such as tuberculosis.
Analgesic and Anti-inflammatory Activity
Thiadiazole derivatives have demonstrated analgesic and anti-inflammatory properties . This suggests potential applications in the treatment of pain and inflammation.
Antipsychotic and Antidepressant Activity
Thiadiazole derivatives have shown potential as antipsychotic and antidepressant agents . This suggests possible use in the treatment of mental health disorders.
Anticonvulsant Activity
Thiadiazole derivatives have demonstrated anticonvulsant properties . This indicates potential applications in the treatment of seizure disorders.
Anti-leishmanial Activity
Thiadiazole derivatives have shown anti-leishmanial activity . This suggests potential use in the treatment of leishmaniasis, a disease caused by the parasite Leishmania.
Mechanism of Action
Target of Action
Compounds with a 1,3,4-thiadiazole moiety have been shown to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial . These activities suggest that the compound may interact with multiple targets, depending on the specific disease context.
Mode of Action
It is known that the presence of the 1,3,4-thiadiazole moiety and strong aromaticity of the ring are responsible for providing low toxicity and great in vivo stability . This suggests that the compound may interact with its targets in a manner that modulates their activity, leading to therapeutic effects.
Biochemical Pathways
Given the broad range of biological activities associated with 1,3,4-thiadiazole derivatives , it is likely that this compound may interact with multiple pathways, potentially leading to diverse downstream effects.
Result of Action
Given the diverse biological activities associated with 1,3,4-thiadiazole derivatives , it is likely that this compound may have multiple effects at the molecular and cellular levels.
Action Environment
It is known that the fluorescence emissions of certain 1,3,4-thiadiazole compounds can be influenced by the ph of the environment . This suggests that environmental factors such as pH could potentially influence the action of this compound.
properties
IUPAC Name |
1-(4-fluorophenyl)-4-methoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FN5O2S/c1-8-17-18-14(23-8)16-13(21)12-11(22-2)7-20(19-12)10-5-3-9(15)4-6-10/h3-7H,1-2H3,(H,16,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLXTUMIWWLYCJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)C2=NN(C=C2OC)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-fluorophenyl)-4-methoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide |
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